2-(2,6-dimethylphenoxy)-N'-[(E)-(3-iodo-4-methoxyphenyl)methylidene]acetohydrazide

• Molecular Formula: C18H19IN2O3
• Molecular Weight: 438.3 g/mol
• IUPAC Name: 2-(2,6-dimethylphenoxy)-N-[(E)-(3-iodo-4-methoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C18H19IN2O3/c1-12-5-4-6-13(2)18(12)24-11-17(22)21-20-10-14-7-8-16(23-3)15(19)9-14/h4-10H,11H2,1-3H3,(H,21,22)/b20-10+
• InChI Key: YPIYAURVTUWGGD-KEBDBYFISA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)C)OCC(=O)N/N=C/C2=CC(=C(C=C2)OC)I
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NN=CC2=CC(=C(C=C2)OC)I

Description

2-(2,6-dimethylphenoxy)-N’-[(E)-(3-iodo-4-methoxyphenyl)methylidene]acetohydrazide is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound is characterized by the presence of both phenoxy and hydrazide functional groups, which contribute to its reactivity and versatility in chemical reactions.

Preparation Methods

The synthesis of 2-(2,6-dimethylphenoxy)-N’-[(E)-(3-iodo-4-methoxyphenyl)methylidene]acetohydrazide typically involves a multi-step process. The initial step often includes the preparation of 2,6-dimethylphenoxyacetic acid, which is then converted into its corresponding hydrazide. This intermediate is subsequently reacted with 3-iodo-4-methoxybenzaldehyde under specific conditions to form the final product. The reaction conditions usually involve the use of solvents such as ethanol or methanol and may require the presence of catalysts or acidic/basic conditions to facilitate the reaction.

Chemical Reactions Analysis

2-(2,6-dimethylphenoxy)-N’-[(E)-(3-iodo-4-methoxyphenyl)methylidene]acetohydrazide undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced hydrazide derivatives.

Substitution: The phenoxy and hydrazide groups can participate in substitution reactions, leading to the formation of various substituted products.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(2,6-dimethylphenoxy)-N’-[(E)-(3-iodo-4-methoxyphenyl)methylidene]acetohydrazide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 2-(2,6-dimethylphenoxy)-N’-[(E)-(3-iodo-4-methoxyphenyl)methylidene]acetohydrazide involves its interaction with specific molecular targets. The phenoxy and hydrazide groups can form hydrogen bonds and other interactions with proteins and enzymes, affecting their function. The compound may also participate in redox reactions, influencing cellular processes and pathways.

Comparison with Similar Compounds

Similar compounds to 2-(2,6-dimethylphenoxy)-N’-[(E)-(3-iodo-4-methoxyphenyl)methylidene]acetohydrazide include:

2-(2,6-dimethylphenoxy)acetohydrazide: Lacks the iodine and methoxy groups, leading to different reactivity and applications.

2-(4-iodo-2,6-dimethylphenoxy)acetohydrazide: Similar structure but with different substitution patterns, affecting its chemical properties.

The uniqueness of 2-(2,6-dimethylphenoxy)-N’-[(E)-(3-iodo-4-methoxyphenyl)methylidene]acetohydrazide lies in its specific substitution pattern, which imparts distinct chemical and biological properties.